molecular formula C13H16ClNO B8332037 3-(2-Chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol

3-(2-Chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol

Cat. No.: B8332037
M. Wt: 237.72 g/mol
InChI Key: CFSIJONZLHZMAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16ClNO

Molecular Weight

237.72 g/mol

IUPAC Name

3-(2-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol

InChI

InChI=1S/C13H16ClNO/c14-12-4-2-1-3-11(12)13(16)7-9-5-6-10(8-13)15-9/h1-4,9-10,15-16H,5-8H2

InChI Key

CFSIJONZLHZMAG-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC(CC1N2)(C3=CC=CC=C3Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Benzyl-3-(2-chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol (0.30 g, 0.93 mmol) was dissolved in methanol (5 mL) and 1-chloroethylchloroformate (0.14 mL) was added. The mixture was heated at reflux for 6 hours and allowed to cool. The solvent was removed by evaporation under vacuum and the residue precipitated from ethyl acetate with ether to give a white solid (0.12 g, 56%). LCMS m/z 287.2 [M+H]+. R.T.=1.96 min (Analytical Method 4).
Name
8-Benzyl-3-(2-chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.14 mL
Type
reactant
Reaction Step Two
Name
Yield
56%

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